Cas no 128917-84-0 (2-Mercapto-4,5,6-trimethylnicotinonitrile)

2-Mercapto-4,5,6-trimethylnicotinonitrile structure
128917-84-0 structure
Product Name:2-Mercapto-4,5,6-trimethylnicotinonitrile
CAS No:128917-84-0
MF:C9H10N2S
MW:178.254100322723
MDL:MFCD00052657
CID:219529
PubChem ID:684060
Update Time:2025-04-19

2-Mercapto-4,5,6-trimethylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,1,2-dihydro-4,5,6-trimethyl-2-thioxo-
    • 2-Mercapto-4,5,6-trimethylnicotinonitrile
    • 4,5,6-trimethyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
    • 2-MERCAPTO-4,5,6-TRIMETHYLPYRIDINE-3-CARBONITRILE
    • 4,5,6-trimethyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
    • NSC-666320
    • 2-mercapto-4,5,6-trimethyl-nicotinonitrile
    • FT-0643099
    • 2-thioxo-4,5,6-trimethylpyridine-3-carbonitrile
    • CS-0279552
    • 128917-84-0
    • MFCD00052657
    • PLYXVRVYCQKRHS-UHFFFAOYSA-N
    • AKOS000117420
    • FS-1749
    • AE-848/32950052
    • CCG-1567
    • EN300-11503
    • 4,5,6-trimethyl-2-sulfanyl-pyridine-3-carbonitrile
    • SR-01000393192
    • NSC666320
    • 4,5,6-trimethyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile
    • 4,5,6-trimethyl-2-sulfanylpyridine-3-carbonitrile
    • SR-01000393192-1
    • AKOS000265006
    • Z57048953
    • DTXSID50350603
    • SCHEMBL3174550
    • 3-Pyridinecarbonitrile, 1,2-dihydro-4,5,6-trimethyl-2-thioxo-
    • DB-041911
    • STK750560
    • ALBB-020809
    • MDL： MFCD00052657
    • Inchi： 1S/C9H10N2S/c1-5-6(2)8(4-10)9(12)11-7(5)3/h1-3H3,(H,11,12)
    • InChI Key： PLYXVRVYCQKRHS-UHFFFAOYSA-N
    • SMILES： S=C1C(C#N)=C(C)C(C)=C(C)N1

Computed Properties

  • Exact Mass: 178.05600
  • Monoisotopic Mass: 178.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Melting Point: 276°C
  • PSA: 75.48000
  • LogP: 2.16718

2-Mercapto-4,5,6-trimethylnicotinonitrile Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：(BD76218)

2-Mercapto-4,5,6-trimethylnicotinonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Mercapto-4,5,6-trimethylnicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012601-1g
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 98%
1g
 1527CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012601-500mg
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 98%
500mg
 990CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012601-5g
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 98%
5g
 5526CNY 2021-05-07
Fluorochem
023611-1g
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 95%+
1g
 ￡69.00 2022-02-28
Fluorochem
023611-5g
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 95%+
5g
 ￡215.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012601-1g
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 98%
1g
 1527.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012601-500mg
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 98%
500mg
 990.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012601-5g
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 98%
5g
 5526.0CNY 2021-07-13
Apollo Scientific
OR318020-1g
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 95+%
1g
 £143.00 2025-02-20
Apollo Scientific
OR318020-5g
2-Mercapto-4,5,6-trimethylnicotinonitrile
 128917-84-0 95+%
5g
 £356.00 2025-02-20

2-Mercapto-4,5,6-trimethylnicotinonitrile Related Literature

Related Categories

128917-84-0 (2-Mercapto-4,5,6-trimethylnicotinonitrile) Related Products

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.